3-(N,N-Diethylamino)acetanilide

• CAS: 6375-46-8

Core Science & Biosynthesis

3-(N,N-Diethylamino)acetanilide CAS number and properties

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3-(N,N-Diethylamino)acetanilide chemical structure and IUPAC name

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3-(N,N-Diethylamino)acetanilide solubility in organic solvents

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3-(N,N-Diethylamino)acetanilide spectral data (NMR, IR, Mass Spec)

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Synthesis of 3-(N,N-Diethylamino)acetanilide from m-phenylenediamine

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Introduction: The Enduring Legacy of a Simple Scaffold

An In-Depth Technical Guide to the Acetanilide Scaffold in Medicinal Chemistry

First synthesized in 1852, the acetanilide scaffold, or N-phenylacetamide, holds a significant place in the history of pharmacology. Its journey began in 1886 when it was first introduced into medical practice as "Antifebrin," one of the earliest synthetic drugs to exhibit both pain-relieving (analgesic) and fever-reducing (antipyretic) properties.[1][2][3][4] While the parent molecule's use was curtailed due to toxicity concerns, its discovery catalyzed the development of safer and more effective derivatives, most notably paracetamol (acetaminophen).[4][5][6][7]

Today, the acetanilide core is recognized as a "privileged scaffold" in medicinal chemistry. Its rigid, planar structure, combined with its capacity for hydrogen bonding and straightforward synthetic accessibility, makes it an ideal foundation for designing molecules that can interact with a wide array of biological targets.[8][9] This guide provides a comprehensive exploration of the acetanilide scaffold, from its fundamental chemistry and synthesis to its role in cornerstone drug classes and its application in modern therapeutic design, including as a hinge-binding motif for kinase inhibitors.

Part 1: Core Chemistry and Synthesis

Structural and Physicochemical Properties

The acetanilide scaffold consists of a phenyl ring connected to an acetamido group (–NHCOCH₃). This arrangement confers several key properties:

• Planarity and Rigidity: The amide bond has partial double-bond character, which restricts rotation and, along with the aromatic ring, creates a relatively rigid, planar structure. This conformational constraint is crucial for specific binding to enzyme active sites.

• Hydrogen Bonding: The amide group is an excellent hydrogen bond donor (N-H) and acceptor (C=O), facilitating critical interactions with protein residues.[10][11]

• Lipophilicity: The phenyl ring provides a hydrophobic character, allowing molecules to cross cell membranes. This can be readily tuned by adding substituents to the ring.

• Metabolic Stability: The amide bond is generally more resistant to hydrolysis than an ester bond, contributing to a longer biological half-life.

General Synthetic Strategy: Acetylation of Anilines

The synthesis of the acetanilide scaffold is a cornerstone reaction in organic chemistry, typically achieved through the N-acetylation of an aniline precursor. The high reactivity of the amino group allows for efficient and high-yield reactions.[12][13]

This protocol describes a general method for synthesizing an acetanilide derivative from a substituted aniline and acetic anhydride.

Objective: To acetylate a primary aromatic amine to form the corresponding N-phenylacetamide derivative.

Materials:

• Substituted Aniline (1.0 eq)

• Acetic Anhydride (1.2 eq)

• Glacial Acetic Acid (as solvent) or Water with a catalyst (e.g., HCl or Sodium Acetate)

• Crushed Ice

• Distilled Water

• Ethanol (for recrystallization)

• Standard laboratory glassware, magnetic stirrer, heating mantle, and filtration apparatus.

Procedure:

• Dissolution of Aniline: In a 100 mL conical flask, dissolve 0.05 mol of the chosen substituted aniline in 20 mL of glacial acetic acid. If using an aqueous system, the aniline can be dissolved in dilute HCl to form the soluble salt.[5]

• Acetylation Reaction: While stirring the aniline solution, slowly add 0.06 mol of acetic anhydride dropwise. The reaction is exothermic; maintain the temperature below 30°C using an ice bath if necessary. Causality Note: Acetic anhydride is a highly effective acetylating agent. The acid or base catalyst activates the carbonyl group of the anhydride or deprotonates the anilinium ion, respectively, facilitating the nucleophilic attack by the amine.

• Reaction Monitoring: After the addition is complete, allow the mixture to stir at room temperature for 30-60 minutes. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting aniline spot is no longer visible.

• Precipitation of Product: Pour the reaction mixture slowly into a beaker containing 100 mL of ice-cold water while stirring vigorously. The acetanilide derivative, being less soluble in water, will precipitate out as a solid.[5] Causality Note: Quenching the reaction in water serves two purposes: it precipitates the organic product and hydrolyzes any excess acetic anhydride to the water-soluble acetic acid.

• Isolation: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the solid with several portions of cold distilled water to remove residual acid and other water-soluble impurities.

• Purification: Purify the crude product by recrystallization from a suitable solvent, typically an ethanol/water mixture. Dissolve the solid in a minimum amount of hot solvent, allow it to cool slowly to form crystals, and then cool further in an ice bath to maximize yield.

• Drying and Characterization: Filter the purified crystals, wash with a small amount of cold solvent, and dry them in a desiccator. Characterize the final product by determining its melting point and using spectroscopic methods (¹H NMR, IR, Mass Spectrometry).

Caption: Simplified mechanism of paracetamol's central analgesic and antipyretic action.

Local Anesthetics

The acetanilide scaffold is the core of the "amide" class of local anesthetics, exemplified by lidocaine.

• Lidocaine and Analogues: Lidocaine (N-(2,6-dimethylphenyl)-N²,N²-diethylglycinamide) is a derivative of acetanilide (specifically, 2,6-dimethylacetanilide or xylidide). [14][15]Its development was a landmark in creating local anesthetics with faster onset and longer duration of action than the earlier "ester" class (e.g., procaine). Other members of this class include mepivacaine and prilocaine. [16]

• Mechanism of Action: Amide local anesthetics function by blocking voltage-gated sodium ion channels (Naᵥ) on the intracellular side of the neuronal membrane. This prevents the influx of sodium necessary for depolarization, thereby blocking the initiation and conduction of nerve impulses.

• Structure-Activity Relationship (SAR):

  • Aromatic Ring: The 2,6-dimethyl substitution on the phenyl ring is critical. These methyl groups provide steric hindrance that protects the amide bond from hydrolysis by plasma amidases, significantly increasing the drug's stability and duration of action. [17] * Amide Linker: The amide bond is essential for the drug's activity and classification.

  • Tertiary Amine: The terminal diethylamino group is the hydrophilic portion. It exists in equilibrium between its charged (protonated) and uncharged forms. The uncharged form is required to cross the nerve cell membrane, while the charged form is the active species that binds to the sodium channel inside the neuron. [17]

Antimicrobial Agents

Derivatives of acetanilide have been shown to possess a range of antimicrobial activities.

• Broad-Spectrum Potential: Studies have demonstrated that novel acetanilide derivatives, often incorporating other heterocyclic moieties or specific substitutions, exhibit significant activity against both Gram-positive (e.g., Bacillus subtilis) and Gram-negative (e.g., E. coli) bacteria, as well as various fungi. [18][19]* Key Structural Features: The antimicrobial potency is highly dependent on the substitutions. The introduction of halogens (e.g., chlorine) or electron-withdrawing groups on the phenyl ring or the acetyl moiety often enhances activity. [20]For example, some studies have shown that derivatives substituted with aromatic aldehydes and sulfonamides have greater zones of inhibition than standard antibiotics like streptomycin in certain assays. [18][19]

Anticancer Agents: Kinase Inhibitors

In modern drug discovery, the acetanilide scaffold has been repurposed as a key structural element in targeted cancer therapies, particularly as a "hinge-binding" motif in kinase inhibitors.

• Role as a Hinge Binder: Protein kinases have a conserved ATP-binding pocket with a "hinge" region that forms key hydrogen bonds with the adenine ring of ATP. The acetanilide scaffold can mimic these interactions, with its N-H group acting as a hydrogen bond donor and the C=O group as an acceptor. This allows it to anchor the inhibitor molecule in the active site, providing a stable platform for other parts of the molecule to confer potency and selectivity.

• Example - Aurora Kinase Inhibitors: A class of quinazoline-based Aurora B kinase inhibitors was developed where a 1-acetanilide-4-aminopyrazole moiety was crucial for activity. [21]This scaffold positioned the molecule correctly within the kinase active site, leading to potent anti-tumor effects in preclinical models. [21]

Part 3: Advanced Medicinal Chemistry Strategies

Bioisosteric Replacement and Scaffold Hopping

The principles of bioisosterism (exchanging one functional group for another with similar physicochemical properties) and scaffold hopping (replacing a core structure with a topologically similar but novel one) are central to lead optimization. [22][23]The acetanilide scaffold is an excellent subject for these strategies.

• Amide Bioisosteres: The amide bond in the acetanilide scaffold can be replaced by other groups like reversed amides, sulfonamides, or five-membered heterocycles (e.g., oxadiazole, pyrazole) to modulate properties such as solubility, metabolic stability, and target affinity. [24]* Scaffold Hopping: In some cases, the entire acetanilide framework might be replaced by a different scaffold that maintains the key pharmacophoric features (e.g., the relative positions of the aromatic ring and hydrogen-bonding groups) but offers a novel chemical space, improved properties, or a way to circumvent existing patents. [25]

  Property	Acetanilide Scaffold	Potential Bioisosteric Replacement	Rationale for Replacement
  H-Bonding	Amide (NH-CO)	1,2,4-Oxadiazole	Retains H-bond acceptor sites, potentially improves metabolic stability.
  Planarity/Aromaticity	Phenyl Ring	Pyridyl or Thienyl Ring	Modulates electronics, solubility, and potential for new vector interactions.

  | Conformation | Acyclic Amide Linker | Pyrazole Scaffold | Acts as a rigid, planar linker with distinct H-bonding capabilities. [24]|

Conclusion

From its serendipitous discovery as an early synthetic drug to its rational application in modern targeted therapies, the acetanilide scaffold has proven to be a remarkably versatile and enduring tool in medicinal chemistry. Its simple structure, predictable chemistry, and favorable pharmacophoric features have allowed it to serve as the foundation for drugs treating pain, fever, local anesthesia, infections, and cancer. The continued exploration of acetanilide derivatives, guided by principles of structure-activity relationships and bioisosteric replacement, ensures that this humble scaffold will remain a valuable asset in the development of new therapeutic agents for years to come.

References

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• Fancelli, D., et al. (2008). Synthesis and SAR of 1-acetanilide-4-aminopyrazole-substituted quinazolines: selective inhibitors of Aurora B kinase with potent anti-tumor activity. PubMed. [Link]

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Potential pharmacological activities of N-substituted acetanilides

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3-(N,N-Diethylamino)acetanilide as a chemical intermediate

Initiating Initial Research

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Discovery and history of acetanilide-based compounds

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Electronic and steric properties of 3-(N,N-Diethylamino)acetanilide

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Refining Search Parameters

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DFT studies on 3-(N,N-Diethylamino)acetanilide for reactivity analysis

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Structuring the Technical Guide

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Protocols & Analytical Methods

Synthesis of azo dyes using 3-(N,N-Diethylamino)acetanilide as a coupling component

Initiating Search Strategy

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Application Notes & Protocols: The Strategic Use of 3-(N,N-Diethylamino)acetanilide in the Synthesis of High-Performance Disperse Dyes

Abstract

This technical guide provides an in-depth exploration of 3-(N,N-Diethylamino)acetanilide (CAS No. 6375-46-8), a pivotal intermediate in the production of azo disperse dyes. Moving beyond a simple recitation of procedural steps, this document elucidates the chemical principles and causality behind its application, offering researchers and chemical synthesis professionals a robust framework for its effective use. We will detail the compound's critical physicochemical properties, dissect its role as a coupling component in azo chemistry, provide validated, step-by-step synthesis protocols, and discuss the characterization and application of the resulting dyes. The protocols are designed as self-validating systems, with explanations for each critical parameter to ensure reproducibility and optimization.

Introduction: The Significance of 3-(N,N-Diethylamino)acetanilide in Modern Dye Chemistry

The synthesis of high-performance colorants for synthetic fibers, particularly polyester, relies heavily on disperse dyes. These non-ionic, sparingly water-soluble molecules are engineered to diffuse into the hydrophobic polymer matrix under high-temperature conditions. Within this class, azo dyes, characterized by the –N=N– chromophore, represent the largest and most versatile group.[1][2][3] The final color, fastness, and application properties of an azo dye are not determined by the azo group alone, but by the entire conjugated system, which is constructed from two key building blocks: a diazo component and a coupling component.

3-(N,N-Diethylamino)acetanilide has established itself as an indispensable coupling component in this field.[4][5][6] Its molecular architecture is uniquely suited for electrophilic aromatic substitution, the core reaction of azo dye formation. The presence of a potent electron-donating diethylamino group and a modulating acetamido group allows for the synthesis of a wide gamut of colors, from vibrant reds and blues to greens and purples, depending on the chosen diazo partner.[7][8] This guide will provide the foundational knowledge and practical protocols to leverage the full potential of this versatile intermediate.

Core Compound Profile: 3-(N,N-Diethylamino)acetanilide

A thorough understanding of the starting material is paramount for successful and reproducible synthesis. The key properties of 3-(N,N-Diethylamino)acetanilide are summarized below.

Property	Value	Source(s)
CAS Number	6375-46-8	[7][9]
Molecular Formula	C₁₂H₁₈N₂O	[5][7][9]
Molecular Weight	206.28 g/mol	[5][7][9]
Appearance	Almost white to light brown powder/crystals	[5][9]
Melting Point	81-84 °C	[5][9][10]
Solubility	Sparingly soluble in water; soluble in acetic acid, ethanol.	[9]
SMILES String	CCN(CC)c1cccc(NC(C)=O)c1

The Underlying Chemistry: Azo Coupling Mechanism

The synthesis of an azo dye is a classic two-stage process: diazotization followed by azo coupling.[2][3] 3-(N,N-Diethylamino)acetanilide plays its crucial role in the second stage.

Stage 1: Diazotization A primary aromatic amine (the diazo component) is treated with nitrous acid (HONO), typically generated in situ from sodium nitrite and a strong mineral acid like HCl, at a low temperature (0–5 °C). This converts the amino group into a highly reactive diazonium salt (Ar-N₂⁺). Maintaining a low temperature is critical to prevent the decomposition of this unstable intermediate.[3][11]

Stage 2: Azo Coupling The diazonium salt is a potent electrophile. It readily attacks an electron-rich aromatic ring, such as that of 3-(N,N-Diethylamino)acetanilide (the coupling component), in an electrophilic aromatic substitution reaction.[12] The N,N-diethylamino group on the coupler is a strong activating group, donating electron density into the aromatic ring and facilitating the attack of the diazonium cation. The coupling typically occurs at the para position relative to the strongest activating group, which in this case is the diethylamino group.

Caption: General workflow for azo dye synthesis.

The specific structure of the initial aromatic amine (Ar-NH₂) is a primary determinant of the final dye's color. Electron-withdrawing groups on the diazo component generally lead to a bathochromic shift (a shift to longer wavelengths, i.e., deeper colors).[13]

Experimental Protocol: Synthesis of a Representative Red Disperse Dye

This protocol details the synthesis of a monoazo disperse dye using p-nitroaniline as the diazo component and 3-(N,N-Diethylamino)acetanilide as the coupling component. This combination typically yields a vibrant red dye.

Causality Note: p-Nitroaniline is chosen as a common diazo component that reliably produces strong colors due to the electron-withdrawing nature of the nitro group.

Part A: Diazotization of p-Nitroaniline

Materials & Equipment:

• p-Nitroaniline

• Concentrated Hydrochloric Acid (37%)

• Sodium Nitrite (NaNO₂)

• Sulfamic Acid

• Distilled Water

• 250 mL Beaker, 100 mL Beaker

• Magnetic Stirrer and Stir Bar

• Ice Bath, Thermometer

Procedure:

• Prepare Amine Solution: In a 250 mL beaker, add p-nitroaniline (e.g., 1.38 g, 0.01 mol). Carefully add concentrated HCl (e.g., 3 mL) and 10 mL of distilled water. Stir to form a slurry.

  • Rationale: The acid protonates the amine, forming a salt that is more soluble and ready for reaction.

• Cooling: Place the beaker in an ice bath and cool the slurry to 0-5 °C with continuous stirring. The temperature must be strictly maintained in this range.

  • Rationale: Diazonium salts are thermally unstable and can decompose to form phenols and release nitrogen gas at higher temperatures, which drastically reduces yield and purity.[3]

• Prepare Nitrite Solution: In a separate 100 mL beaker, dissolve sodium nitrite (e.g., 0.70 g, ~0.0101 mol) in 5 mL of cold distilled water.

• Diazotization Reaction: Add the sodium nitrite solution dropwise to the cold p-nitroaniline slurry over 15-20 minutes. Keep the thermometer in the reaction mixture and ensure the temperature does not rise above 5 °C.

  • Rationale: A slow, dropwise addition prevents localized overheating and uncontrolled reaction rates. A clear, pale yellow solution of the diazonium salt should form.

• Stir & Test: Continue stirring in the ice bath for an additional 15 minutes after the addition is complete to ensure the reaction goes to completion.

• Remove Excess Nitrous Acid: Test for the presence of excess nitrous acid using starch-iodide paper (a blue-black color indicates excess). If positive, add a small amount of sulfamic acid until the test is negative.

  • Rationale: Excess nitrous acid can react with the coupling component, leading to undesirable side products. Sulfamic acid selectively quenches it.

Part B: Azo Coupling Reaction

Materials & Equipment:

• 3-(N,N-Diethylamino)acetanilide

• Glacial Acetic Acid

• Sodium Acetate

• The diazonium salt solution from Part A

• 500 mL Beaker, Buchner Funnel, Filter Paper

• pH paper or meter

Procedure:

• Prepare Coupler Solution: In a 500 mL beaker, dissolve 3-(N,N-Diethylamino)acetanilide (e.g., 2.06 g, 0.01 mol) in 20 mL of glacial acetic acid. Add 50 mL of water and stir until a fine suspension or solution is formed. Cool this mixture to 0-5 °C in an ice bath.

  • Rationale: Acetic acid is an excellent solvent for the coupler and provides the weakly acidic medium required for the coupling reaction.[14]

• Coupling: Slowly add the cold diazonium salt solution from Part A to the cold coupler solution over 30 minutes with vigorous stirring. A brightly colored precipitate (the azo dye) will form immediately.

  • Rationale: Vigorous stirring ensures homogenous mixing of the reactants, maximizing yield and preventing the formation of tarry byproducts.

• pH Adjustment & Completion: After the addition is complete, continue stirring in the ice bath for 1-2 hours. Slowly add a saturated solution of sodium acetate to adjust the pH to 4-5.

  • Rationale: The coupling reaction rate is pH-dependent. A pH of 4-5 is optimal for coupling with aromatic amines, ensuring the diazonium ion is sufficiently electrophilic without deactivating the coupling component.[15]

• Isolation: Isolate the solid dye product by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake thoroughly with cold water until the filtrate is colorless and neutral to pH paper.

  • Rationale: Washing removes residual acids, unreacted starting materials, and inorganic salts, which is crucial for achieving good dye purity and fastness properties.

• Drying: Dry the purified dye in a vacuum oven at a low temperature (e.g., 50-60 °C).

Caption: Step-by-step workflow for disperse dye synthesis.

Dye Application and Characterization

Characterization

The synthesized dye should be characterized to confirm its structure and purity.

• UV-Visible Spectroscopy: Dissolving the dye in a suitable solvent (e.g., DMF or ethanol) and measuring its absorption spectrum will reveal the wavelength of maximum absorption (λmax), which dictates the perceived color.[16]

• FTIR Spectroscopy: Will confirm the presence of key functional groups, such as the azo bond (-N=N-), amide C=O, and aromatic C-H stretches.[13]

• NMR Spectroscopy (¹H and ¹³C): Provides detailed structural elucidation of the final molecule.[13]

Protocol: High-Temperature Disperse Dyeing of Polyester

Materials & Equipment:

• Synthesized Disperse Dye

• Dispersing Agent (e.g., a lignosulfonate-based product)

• Acetic Acid

• Polyester fabric swatch

• High-temperature dyeing apparatus (e.g., a laboratory beaker dyeing machine)

Procedure:

• Dye Dispersion: Finely grind the synthesized dye (e.g., 0.1 g for a 2% shade on 5g of fabric) and paste it with a small amount of a dispersing agent. Add warm water to create a stable, fine dispersion.

• Prepare Dyebath: Fill the dyebath with water (liquor ratio of e.g., 20:1). Add the dye dispersion and adjust the pH to 4.5-5.5 with acetic acid.[17]

• Dyeing Cycle: Introduce the polyester fabric into the cold dyebath. Raise the temperature to 130 °C over 45-60 minutes. Hold at 130 °C for 60 minutes.

  • Rationale: High temperature is required to swell the polyester fibers, allowing the non-ionic dye molecules to penetrate and get trapped within the polymer structure.

• Cooling & Rinsing: Cool the dyebath down to 70 °C and rinse the fabric thoroughly with hot and then cold water.

• Reduction Clearing: To remove surface dye and improve wash fastness, treat the dyed fabric in a bath containing sodium hydrosulfite (2 g/L) and sodium hydroxide (2 g/L) at 70-80 °C for 15-20 minutes.[17]

• Final Rinse & Dry: Rinse the fabric again with water, neutralize with a weak acid if necessary, and then dry.

Conclusion

3-(N,N-Diethylamino)acetanilide is a cornerstone intermediate for the synthesis of a broad spectrum of azo disperse dyes. Its robust reactivity, governed by the activating diethylamino group, makes it a reliable and versatile coupling component. By understanding the fundamental principles of diazotization and azo coupling, and by carefully controlling critical reaction parameters such as temperature and pH, researchers can effectively utilize this compound to develop novel colorants with desirable properties for textiles and other advanced applications. The protocols provided herein serve as a validated starting point for synthesis and application, empowering further innovation in the field of color chemistry.

References

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• ResearchGate. (2023). Synthesis and application of phthalimide disperse dyes.
• GetChem Co., Ltd. (n.d.). 3-(N,N-Diethylamino)acetanilide CAS 6375-46-8.
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• Dodangeh, M., Gharanjig, K., & Sadeghi-Kiakhani, M. (2009). Synthesis and Dyeing Properties of a Monoazo Disperse Dye Containing of 4-Carboxylicacid Azobenzene-4-N, N-Diethylamino-2-Acetanilide on Polyester. Civilica.
• El-Sayed, W. A., et al. (2024). A Holistic Review of 3-Dimethylamino-1-Arylpropenones Based Disperse Dyes for Dyeing Polyester Fabrics: Synthesis, Characterization, and Antimicrobial Activities. National Institutes of Health.
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• ChemicalBook. (n.d.). 3-(N,N-Diethylamino)acetanilide | 6375-46-8.
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• Sigma-Aldrich. (n.d.). 3-(N,N-Diethylamino)acetanilide 97 6375-46-8.
• ChemicalBook. (n.d.). 3-(N,N-Diethylamino)acetanilide CAS#: 6375-46-8.
• Sigma-Aldrich. (n.d.). 3-(N,N-Diethylamino)acetanilide 97 6375-46-8.
• Sidhu, J. S., et al. (2020). SYNTHESIS AND APPLICATION OF MONOAZO DISPERSE DYES BASED ON ASYMMETRIC BISIMIDE ON POLYLACTIC ACID FABRICS.
• BenchChem. (n.d.). Application of 3-Acetylaniline in the Synthesis of Azo Dyes: Application Notes and Protocols.
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Application Notes and Protocols: 3-(N,N-Diethylamino)acetanilide as a Precursor for Bioactive Molecule Synthesis

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Abstract

The acetanilide scaffold is a foundational structural motif in a multitude of pharmacologically active compounds.[1][2][3] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic use of 3-(N,N-Diethylamino)acetanilide as a versatile precursor for the synthesis of diverse bioactive molecules. We will delve into the chemical properties, reactivity, and synthetic utility of this compound, with a particular focus on its application in the synthesis of local anesthetics and as a scaffold for novel drug discovery. Detailed, step-by-step protocols, causality-driven experimental choices, and robust analytical methodologies are presented to ensure reproducibility and facilitate further innovation in medicinal chemistry.

Introduction: The Strategic Importance of the Acetanilide Scaffold

Acetanilide and its derivatives have a long-standing history in medicinal chemistry, dating back to the discovery of the analgesic and antipyretic properties of acetanilide itself in 1886.[3][4] This core structure, an N-phenylacetamide, serves as a privileged scaffold in drug design due to its favorable pharmacokinetic properties and synthetic tractability.[2][3] The introduction of various substituents onto the phenyl ring allows for the fine-tuning of a molecule's biological activity, potency, and selectivity.[1][2]

3-(N,N-Diethylamino)acetanilide, in particular, is a commercially available and synthetically accessible precursor that offers a unique combination of reactive sites. The diethylamino group at the meta-position significantly influences the electronic properties of the aromatic ring and provides a handle for further functionalization, enhancing properties like lipophilicity which can be crucial for biological interactions.[1] This application note will explore the synthetic pathways emanating from this precursor, leading to the generation of compounds with significant therapeutic potential.

Physicochemical Properties and Safety Considerations

A thorough understanding of the precursor's properties is paramount for safe and effective synthesis.

Table 1: Physicochemical Properties of 3-(N,N-Diethylamino)acetanilide

Property	Value	Source
CAS Number	6375-46-8	[5][6][7][8][9]
Molecular Formula	C₁₂H₁₈N₂O	[5][8][9][10]
Molecular Weight	206.28 g/mol	[5][8][11]
Appearance	Almost white powder/crystalline powder	[6][12]
Melting Point	81-84 °C	[5][6][7]
Boiling Point	385.6 °C at 760 mmHg (Predicted)	[6][7]
Water Solubility	700 mg/L at 20 °C	[7]
SMILES	CCN(CC)c1cccc(NC(C)=O)c1	[5]
InChIKey	FPUKYOSOAAPHTN-UHFFFAOYSA-N	[5][6][10]

Safety and Handling: 3-(N,N-Diethylamino)acetanilide is classified as an irritant, causing skin and serious eye irritation, and may cause respiratory irritation.[11][13][14] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.[13] All manipulations should be performed in a well-ventilated fume hood.[13][14] In case of accidental exposure, consult the Safety Data Sheet (SDS) for detailed first-aid measures.[13][14]

Synthetic Pathways and Applications

The reactivity of 3-(N,N-Diethylamino)acetanilide allows for a range of chemical transformations, making it a valuable starting material for various bioactive molecules.

Synthesis of Lidocaine: A Case Study in Local Anesthetic Development

Lidocaine, a widely used local anesthetic, can be synthesized from 2,6-dimethylaniline. However, for the purpose of illustrating the synthetic utility of substituted acetanilides, a conceptual retrosynthetic analysis highlights how the core structure is assembled. The key bond formation in the synthesis of lidocaine is the Sɴ2 reaction between an α-chloro amide intermediate and diethylamine.[15]

While 3-(N,N-Diethylamino)acetanilide is not a direct precursor to lidocaine, its structural similarity and the presence of the key diethylamino and acetanilide moieties make it an excellent model for discussing the synthesis of related local anesthetics and other neurologically active agents.

Conceptual Synthetic Workflow:

Caption: Conceptual synthesis of Lidocaine.

Detailed Protocol for the Synthesis of α-Chloro-2,6-dimethylacetanilide (Intermediate):

This protocol is adapted from established procedures for the synthesis of lidocaine.[12][15][16]

• Reaction Setup: In a well-ventilated fume hood, equip a 250 mL round-bottom flask with a magnetic stirrer and a dropping funnel.

• Reagent Addition: Dissolve 12.1 g (0.1 mol) of 2,6-dimethylaniline in 100 mL of glacial acetic acid in the flask.[12][16]

• Controlled Addition: While stirring, add 11.3 g (0.1 mol) of chloroacetyl chloride dropwise from the dropping funnel. Maintain the temperature below 30 °C using an ice bath.

• Reaction Monitoring: After the addition is complete, stir the reaction mixture at room temperature for 1 hour. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., hexane:ethyl acetate 7:3).

• Work-up: Pour the reaction mixture into 400 mL of ice-cold water with vigorous stirring.

• Isolation: Collect the precipitated solid by vacuum filtration and wash with cold water until the filtrate is neutral.

• Drying: Dry the product, α-chloro-2,6-dimethylacetanilide, in a vacuum oven at 50 °C.

Detailed Protocol for the Synthesis of Lidocaine from the Intermediate:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the dried α-chloro-2,6-dimethylacetanilide (0.08 mol) and 100 mL of toluene.[16]

• Reagent Addition: Add 21.9 g (0.3 mol) of diethylamine to the flask.[16]

• Reflux: Heat the reaction mixture to reflux and maintain for 4 hours.

• Cooling and Extraction: Cool the mixture to room temperature and transfer it to a separatory funnel. Wash the organic layer sequentially with 50 mL of water, 50 mL of 3 M HCl, and finally with 50 mL of water.[15]

• Basification and Isolation: Combine the acidic aqueous layers and cool in an ice bath. Add 30% KOH solution until the mixture is strongly basic (pH > 12).[16] Extract the liberated lidocaine base with two 50 mL portions of diethyl ether.

• Drying and Evaporation: Dry the combined ether extracts over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain crude lidocaine.

• Purification: Recrystallize the crude product from hexane or heptane to yield pure lidocaine as white needles.[17]

N-Dealkylation: A Gateway to Novel Secondary Amines

The diethylamino group of 3-(N,N-Diethylamino)acetanilide can be a point of modification. N-dealkylation reactions are crucial transformations in medicinal chemistry, often used to synthesize drug metabolites or to create secondary amines for further derivatization.[18][19][20] Common methods for N-dealkylation include the von Braun reaction (using cyanogen bromide) and reaction with chloroformates.[19][21]

Conceptual N-Dealkylation Workflow:

Caption: N-Dealkylation of 3-(N,N-Diethylamino)acetanilide.

Protocol for N-De-ethylation using Vinyl Chloroformate:

This protocol is based on general procedures for the N-dealkylation of tertiary amines.[21]

• Reaction Setup: In a dry, inert atmosphere (e.g., under nitrogen), dissolve 3-(N,N-Diethylamino)acetanilide (10 mmol) in 50 mL of anhydrous dichloromethane in a 100 mL round-bottom flask equipped with a magnetic stirrer.

• Reagent Addition: Cool the solution to 0 °C in an ice bath and add vinyl chloroformate (12 mmol) dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the formation of the vinyloxycarbonyl intermediate by TLC.

• Solvent Removal: Once the reaction is complete, remove the solvent under reduced pressure.

• Hydrolysis: Dissolve the crude intermediate in methanol (50 mL) and add 3 M HCl (10 mL). Stir the mixture at room temperature for 2-4 hours until the cleavage is complete (monitored by TLC).

• Work-up: Neutralize the reaction mixture with a saturated solution of sodium bicarbonate and extract the product with ethyl acetate (3 x 50 mL).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting 3-(N-Ethylamino)acetanilide by column chromatography on silica gel.

Scaffolding for Novel Bioactive Molecules

The acetanilide framework is present in a wide array of bioactive molecules with diverse therapeutic applications, including antimicrobial, anti-inflammatory, anticonvulsant, and anticancer activities.[2][3] 3-(N,N-Diethylamino)acetanilide can serve as a starting point for the synthesis of novel derivatives with potentially enhanced or entirely new pharmacological profiles. For example, the aromatic ring can be further functionalized through electrophilic aromatic substitution, and the amide nitrogen can be involved in various coupling reactions.

Potential Synthetic Diversification:

• Ring Functionalization: The diethylamino group is an activating, ortho-, para-directing group. However, due to steric hindrance, substitution may occur at the ortho and para positions relative to the diethylamino group.

• Amide Modification: The amide bond can be hydrolyzed to the corresponding aniline, which can then be used in a variety of coupling reactions to introduce new functionalities.

• Side Chain Elaboration: The acetyl group of the acetamide can be modified to introduce more complex side chains.

Analytical Characterization

Thorough characterization of the synthesized compounds is essential to confirm their identity, purity, and structure.

Table 2: Recommended Analytical Techniques

Technique	Purpose	Expected Observations
Thin Layer Chromatography (TLC)	Reaction monitoring and purity assessment.	Single spot for pure compounds.
Melting Point	Purity assessment.	Sharp melting point range for pure crystalline solids.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C)	Structural elucidation.	Characteristic chemical shifts and coupling patterns for protons and carbons in the molecule.[10]
Mass Spectrometry (MS)	Molecular weight determination and fragmentation analysis.	Molecular ion peak corresponding to the calculated molecular weight.
Infrared (IR) Spectroscopy	Identification of functional groups.	Characteristic absorption bands for N-H, C=O (amide), and C-N bonds.
High-Performance Liquid Chromatography (HPLC)	Purity determination and quantification.	Single sharp peak for a pure compound.

Conclusion

3-(N,N-Diethylamino)acetanilide is a valuable and versatile precursor for the synthesis of a wide range of bioactive molecules. Its readily available nature, combined with multiple reactive sites, makes it an attractive starting material for both the synthesis of known pharmaceuticals and the exploration of novel chemical entities. The protocols and conceptual frameworks provided in this application note are intended to serve as a practical guide for researchers in the field of medicinal chemistry and drug discovery, empowering them to leverage the synthetic potential of this important building block. By understanding the underlying chemical principles and adhering to rigorous experimental and analytical practices, scientists can effectively utilize 3-(N,N-Diethylamino)acetanilide to advance the development of new and improved therapeutic agents.

References

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Analytical methods for the characterization of 3-(N,N-Diethylamino)acetanilide

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HPLC analysis of 3-(N,N-Diethylamino)acetanilide and its derivatives

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3-(N,N-Diethylamino)acetanilide in the formulation of textile dyes

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Application of 3-(N,N-Diethylamino)acetanilide in proteomics research

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Synthesis of novel heterocyclic compounds from 3-(N,N-Diethylamino)acetanilide

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Exploring the use of 3-(N,N-Diethylamino)acetanilide in materials science

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Lipophilicity enhancement with 3-(N,N-Diethylamino)acetanilide in drug design

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3-(N,N-Diethylamino)acetanilide as a building block for organic synthesis

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Technical Notes & Optimization

Optimizing the yield of 3-(N,N-Diethylamino)acetanilide synthesis

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Purification of crude 3-(N,N-Diethylamino)acetanilide by recrystallization

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Common impurities in 3-(N,N-Diethylamino)acetanilide synthesis

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Side reactions and byproduct formation in the synthesis of 3-(N,N-Diethylamino)acetanilide

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Troubleshooting low yield in azo dye synthesis with 3-(N,N-Diethylamino)acetanilide

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Improving the stability of 3-(N,N-Diethylamino)acetanilide under storage

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Overcoming solubility issues of 3-(N,N-Diethylamino)acetanilide in aqueous media

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Technical Support Center: Industrial Synthesis of 3-(N,N-Diethylamino)acetanilide

Welcome to the technical support center for the industrial-scale synthesis of 3-(N,N-Diethylamino)acetanilide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up this important synthesis. Here, we provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and practical experience. Our goal is to empower you with the knowledge to optimize your process, ensure product quality, and maintain a safe operating environment.

I. Process Overview: Synthesis of 3-(N,N-Diethylamino)acetanilide

The primary industrial route to 3-(N,N-Diethylamino)acetanilide involves the acetylation of N,N-diethyl-m-aminophenol. This nucleophilic acyl substitution reaction is typically carried out using an acetylating agent such as acetic anhydride or acetyl chloride.[1][2] The choice of reagents and reaction conditions is critical for achieving high yield and purity on a large scale.

A common approach involves reacting N,N-diethyl-m-aminophenol with acetic anhydride.[1][3] The reaction is often performed in a suitable solvent to ensure homogeneity and facilitate heat transfer.[3][4] The selection of the solvent and the reaction temperature are key parameters that need to be carefully controlled to minimize side reactions and impurity formation.

Caption: General workflow for the synthesis of 3-(N,N-Diethylamino)acetanilide.

II. Troubleshooting Guide

This section addresses specific problems that may arise during the scale-up of 3-(N,N-Diethylamino)acetanilide synthesis.

1. Low Reaction Yield

• Question: We are experiencing a significantly lower yield of 3-(N,N-Diethylamino)acetanilide than expected based on our lab-scale experiments. What are the potential causes and how can we address them?

• Answer: Low yield during scale-up can be attributed to several factors. A thorough investigation into the following areas is recommended:

  • Inadequate Mixing: In large reactors, inefficient mixing can lead to localized temperature gradients and concentration differences, resulting in incomplete reactions or the formation of byproducts.

    • Solution: Ensure the reactor's agitation system is appropriately designed for the scale of the reaction. This may involve adjusting the impeller speed, using baffles to improve turbulence, or employing a different type of agitator.

  • Poor Temperature Control: Exothermic reactions, if not properly controlled, can lead to temperature spikes that promote side reactions.

    • Solution: Implement a robust temperature control system with adequate cooling capacity. Consider a semi-batch process where one reactant is added gradually to manage the heat of reaction.

  • Reactant Quality: The purity of starting materials is crucial. Impurities in the N,N-diethyl-m-aminophenol or the acetylating agent can interfere with the reaction.

    • Solution: Perform rigorous quality control checks on all incoming raw materials. Use analytical techniques like HPLC or GC to determine purity.

  • Moisture Contamination: Acetic anhydride readily hydrolyzes in the presence of water, reducing its effective concentration and leading to lower yields.[3]

    • Solution: Ensure all reactants, solvents, and equipment are thoroughly dried before use. Conduct the reaction under an inert atmosphere (e.g., nitrogen) to prevent atmospheric moisture from entering the system.

2. Product Discoloration

• Question: The final product has a noticeable color, ranging from yellow to brown, which is unacceptable for our application. What is causing this discoloration and how can we prevent it?

• Answer: Discoloration is often due to the presence of impurities formed through oxidation or side reactions.

  • Oxidation of the Aminophenol Starting Material: N,N-diethyl-m-aminophenol is susceptible to oxidation, especially at elevated temperatures and in the presence of air. This can lead to colored impurities that carry through to the final product.

    • Solution: Store the N,N-diethyl-m-aminophenol under an inert atmosphere and protect it from light. During the reaction, maintaining an inert atmosphere (e.g., nitrogen or argon) is critical. The use of antioxidants in small quantities could also be explored, though their compatibility with the overall process must be verified.

  • Side Reactions During Acetylation: At higher temperatures, unwanted side reactions can occur, leading to the formation of colored byproducts.

    • Solution: Optimize the reaction temperature to be as low as possible while still achieving a reasonable reaction rate. A detailed kinetic study can help identify the optimal temperature profile.

  • Purification Issues: Ineffective purification may fail to remove colored impurities.

    • Solution: Recrystallization is a common and effective method for purifying acetanilide derivatives.[5] The choice of solvent is critical; it should dissolve the product well at high temperatures but poorly at low temperatures, while impurities should remain soluble at low temperatures. Activated carbon treatment can also be employed to remove colored impurities, but it should be used judiciously as it can also adsorb the desired product.[6]

Parameter	Recommendation for Preventing Discoloration
Atmosphere	Conduct reaction and purification under an inert atmosphere (e.g., Nitrogen).
Temperature	Maintain the lowest effective reaction temperature.
Purification	Optimize recrystallization solvent and consider activated carbon treatment.

3. Impurity Profile Issues

• Question: Our analytical results show the presence of unexpected impurities in the final product. How can we identify and minimize these impurities?

• Answer: A thorough understanding of the reaction mechanism and potential side reactions is key to controlling the impurity profile.

  • Diacetylation: The product, 3-(N,N-Diethylamino)acetanilide, still possesses a secondary amide nitrogen that could potentially undergo a second acetylation, though this is generally less favorable. A more likely source of diacetylation is any residual starting material that has not been fully converted.

    • Solution: Precise control of the stoichiometry of the acetylating agent is crucial. Using a slight excess of the aminophenol can help ensure complete consumption of the acetylating agent.

  • Unreacted Starting Material: Incomplete conversion will result in the presence of N,N-diethyl-m-aminophenol in the final product.

    • Solution: Monitor the reaction progress using in-process controls (e.g., HPLC, TLC) to ensure the reaction goes to completion. Adjusting reaction time or temperature may be necessary.

  • Hydrolysis of Product: During workup and purification, particularly if aqueous solutions are used, the acetanilide product can undergo hydrolysis back to the aminophenol, especially under acidic or basic conditions.

    • Solution: Maintain a neutral pH during aqueous workup steps. Minimize the time the product is in contact with aqueous solutions at elevated temperatures.

Caption: Potential pathways for impurity formation during synthesis.

III. Frequently Asked Questions (FAQs)

1. What is the most suitable acetylating agent for industrial scale?

• Answer: Both acetic anhydride and acetyl chloride can be used. Acetic anhydride is often preferred for industrial applications because it is less corrosive and generates acetic acid as a byproduct, which is less hazardous than the hydrogen chloride gas produced when using acetyl chloride.[1] However, the choice may depend on cost, availability, and specific process requirements.

2. How critical is pH control during the reaction and workup?

• Answer: pH control is very important. The nucleophilicity of the amino group is pH-dependent. In highly acidic conditions, the amine will be protonated, rendering it non-nucleophilic and stopping the reaction. During workup, maintaining a neutral pH is crucial to prevent hydrolysis of the amide product. A patent for a similar process suggests controlling the pH between 4 and 9 during the reaction.[7]

3. What are the recommended safety precautions for handling the reactants?

• Answer: Both N,N-diethyl-m-aminophenol and acetic anhydride have associated hazards. It is imperative to handle these chemicals in a well-ventilated area and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and protective clothing.[8] An emergency eyewash station and safety shower should be readily accessible.[9] Review the Safety Data Sheets (SDS) for all chemicals before use.[8][9][10]

4. What analytical methods are suitable for monitoring reaction progress and final product purity?

• Answer: High-Performance Liquid Chromatography (HPLC) is an excellent technique for both monitoring the disappearance of starting materials and the appearance of the product, as well as for quantifying impurities in the final product. Thin-Layer Chromatography (TLC) can be a quicker, more qualitative method for in-process checks. For final product characterization, along with HPLC, techniques like melting point determination and spectroscopy (NMR, IR) are valuable.[5]

5. Are there "greener" synthesis alternatives to consider?

• Answer: Green chemistry principles encourage the use of less hazardous reagents and the minimization of waste. One approach could be to use glacial acetic acid as the acetylating agent, which is less reactive but also less hazardous than acetic anhydride.[1] This may require a catalyst and higher reaction temperatures. Additionally, optimizing the reaction to have a high atom economy is a key aspect of green chemistry.[1]

IV. References

• Material Safety Data Sheet - 3-(N,N-Diethylamino)acetanilide. (2012). Sigma-Aldrich.

• SAFETY DATA SHEET - 3-(N,N-Diethylamino)acetanilide. Santa Cruz Biotechnology.

• Safety Data Sheet - Acetanilide, Tech Grade. (2015). Fisher Scientific.

• SAFETY DATA SHEET - Acetanilide. (2016). National Institute of Standards and Technology.

• Chopade, P. D., Shaikh, A. R., Jhade, D., & Varade, P. (2022). A Comparative Analysis of Conventional and Green Synthesis Methods of Acetanilide Derivatives. International Journal of Innovative Research in Science, Engineering and Technology, 11(6), 8.

• Synthesis of Acetanilide. (n.d.).

• Preparation of Acetanilide. (n.d.).

• 3-(N,N-Diethylamino)acetanilide CAS 6375-46-8. Chemneo.

• Analytical Methods. (n.d.).

• Koreeda, M. (2011). Experiment 1: Synthesis of Acetamides from Aniline and Substituted Anilines.

• 3-(N,N-Diethylamino)acetanilide | CAS 6375-46-8. Santa Cruz Biotechnology.

• 3-(N,N-Diethylamino)acetanilide CAS 6375-46-8. GetChem Co., Ltd.

• Clean production method of 3-(N,N-di-substituted)aminoacetanilide compounds. (2015). CN104557597A. Google Patents.

• 3-(N,N-Diethylamino)acetanilide 97 6375-46-8. Sigma-Aldrich.

• 3-(N,N-Diethylamino)acetanilide. Hebei Pingkang Biotechnology Co., Ltd.

• Process for preparing acetanilide. (2018). CN107652198B. Google Patents.

• Purification by Recrystallization. (n.d.). CUNY.

• Production and purification of an N,N-diethylaminophenol. (1988). EP0287277A1. Google Patents.

• Singh, K. (2016). A review on Synthesis of Aminoacetanilides. Journal of Integrated Science & Technology, 4(2), 111-120.

• Mac Ivan Dominic C. (2016). Acetanilide Purification & Melting Point. Scribd.

• When P-aminophenol is subjected to acylation, does it occur at the amino group preferably? (2018). Quora.

• 3-Diethylaminophenol synthesis. ChemicalBook.

• N-ACETYL-M-AMINOPHENOL. CAMEO Chemicals - NOAA.

• PURIFICATION OF P-AMINOPHENOL COMPOSITIONS AND DIRECT CONVERSION TO N-ACETYL-P-AMINOPHENOL. (1995). EP 0633874 A1. European Patent Office.

• Preparation of N-acetyl-p-aminophenol. (1963). US3113150A. Google Patents.

• Nikitina, N., Khabibullin, V. R., Mikheev, I. V., Proskurnina, E. V., & Proskurnin, M. A. (2024). Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. International Journal of Molecular Sciences, 25(18), 10309.

Sources

• 1. ijirset.com [ijirset.com]
• 2. pharmacy.tiu.edu.iq [pharmacy.tiu.edu.iq]
• 3. un.uobasrah.edu.iq [un.uobasrah.edu.iq]
• 4. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 5. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]
• 6. scribd.com [scribd.com]
• 7. CN104557597A - Clean production method of 3-(N,N-di-substituted)aminoacetanilide compounds - Google Patents [patents.google.com]
• 8. southwest.tn.edu [southwest.tn.edu]
• 9. fishersci.com [fishersci.com]
• 10. tsapps.nist.gov [tsapps.nist.gov]

Removal of unreacted starting materials from 3-(N,N-Diethylamino)acetanilide

Commencing Synthetic Route Research

I've initiated comprehensive Google searches to explore common synthesis routes for 3-(N,N-Diethylamino)acetanilide. I am focusing on identifying starting materials, expected byproducts, and unreacted materials. My search strategy is aimed at establishing a strong foundation of known synthesis methods.

Refining Purification Strategies

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Developing Purification Solutions

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Planning Purification Protocols

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Planning Query Refinement

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Initiating Detailed Search Execution

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Formulating Comprehensive Guide Content

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Constructing Search Queries

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Planning Search Query Execution

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Executing Initial Search Queries

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Planning Protocol Generation

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Preventing oxidation of the amino group during reactions

Initiating Knowledge Gathering

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Structuring Information and Creating Guides

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Refining Protection Strategies

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Optimizing reaction conditions for coupling reactions involving 3-(N,N-Diethylamino)acetanilide

Initiating Data Collection

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Expanding the Search Parameters

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Planning Support Structure

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Challenges in the characterization of 3-(N,N-Diethylamino)acetanilide derivatives

Beginning Data Collection

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Initiating Problem Identification

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Developing Targeted Searches

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Minimizing polysubstitution in reactions with 3-(N,N-Diethylamino)acetanilide

Initiating Data Collection

I'm starting by executing targeted Google searches to gather crucial data on the reactivity of 3-(N,N-Diethylamino)acetanilide. My focus is on electrophilic aromatic substitution and the parameters that dictate polysubstitution.

Analyzing Reactivity Data

I'm now diving deeper into the specifics of electrophilic aromatic substitution, specifically focusing on nitration, halogenation, and Friedel-Crafts reactions. I'm carefully evaluating the impact of the acetamido and diethylamino groups on regioselectivity to understand the directing effects. My goal is to synthesize a logical structure for the tech center, starting with an overview of the polysubstitution challenges, and then followed with a series of FAQs and troubleshooting guides. For each, I plan to include the chemical principles and practical methods. Tables will be compiled to quantify data.

Defining Scope & Search Terms

I've refined my initial data gathering phase. I'm focusing specifically on electrophilic aromatic substitution, exploring nitration, halogenation, and Friedel-Crafts reactions. I'm paying close attention to factors favoring monosubstitution. I'm actively seeking literature on the directing effects of substituents for regioselectivity understanding.

Enhancing the purity of 3-(N,N-Diethylamino)acetanilide for pharmaceutical applications

Welcome to the dedicated technical support guide for enhancing the purity of 3-(N,N-Diethylamino)acetanilide. This resource is designed for researchers, chemists, and drug development professionals who are navigating the challenges of achieving pharmaceutical-grade purity for this critical intermediate. Here, we will dissect common issues, provide robust troubleshooting strategies, and offer detailed protocols grounded in established chemical principles.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the handling, properties, and analysis of 3-(N,N-Diethylamino)acetanilide.

Q1: What are the primary starting materials and the most common synthetic route for 3-(N,N-Diethylamino)acetanilide?

A: The most prevalent and industrially scalable synthesis involves the acylation of 3-(N,N-diethylamino)aniline. This is typically achieved by reacting 3-(N,N-diethylamino)aniline with an acetylating agent such as acetic anhydride or acetyl chloride, often in the presence of a base to neutralize the acid byproduct. The choice of solvent and base is critical to minimize side reactions and maximize yield.

Q2: What are the expected impurities from the synthesis of 3-(N,N-Diethylamino)acetanilide?

A: Impurities can arise from several sources, including unreacted starting materials, byproducts of the reaction, and degradation products. Common impurities include residual 3-(N,N-diethylamino)aniline, di-acetylated products, and various colored species resulting from oxidation of the aminophenol precursor. The presence of these impurities can significantly impact the final drug product's safety and efficacy.

Q3: What are the ideal storage conditions for 3-(N,N-Diethylamino)acetanilide to ensure its stability?

A: 3-(N,N-Diethylamino)acetanilide is susceptible to oxidation and hydrolysis. To maintain its purity, it should be stored in a cool, dry, and dark environment, preferably under an inert atmosphere such as nitrogen or argon. The container should be tightly sealed to prevent moisture ingress.

Q4: Which analytical techniques are most suitable for assessing the purity of 3-(N,N-Diethylamino)acetanilide?

A: A combination of chromatographic and spectroscopic techniques is recommended for a comprehensive purity assessment. High-Performance Liquid Chromatography (HPLC) with a UV detector is the primary method for quantifying impurities. Gas Chromatography-Mass Spectrometry (GC-MS) can be used to identify volatile impurities. Nuclear Magnetic Resonance (NMR) spectroscopy is invaluable for structural confirmation and the detection of structurally related impurities, while Fourier-Transform Infrared (FTIR) spectroscopy can confirm the presence of key functional groups.

Part 2: Troubleshooting Guide

This guide provides a structured approach to resolving common experimental challenges encountered during the purification of 3-(N,N-Diethylamino)acetanilide.

Issue 1: Persistent Coloration (Yellow to Brown) in the Final Product

Question: My isolated 3-(N,N-Diethylamino)acetanilide is consistently off-white or has a distinct yellow/brown tint, even after initial purification. What is the likely cause and how can I resolve this?

Answer:

• Probable Cause: The coloration is often due to the presence of oxidized impurities. The starting material, 3-(N,N-diethylamino)aniline, is prone to air oxidation, forming highly colored polymeric species. These impurities can be carried through the synthesis and are often difficult to remove.

• Troubleshooting Steps:

  • Starting Material Purity: Ensure the 3-(N,N-diethylamino)aniline used is of high purity and has been stored under an inert atmosphere. If the starting material is already colored, consider purifying it by distillation under reduced pressure before use.

  • Inert Reaction Conditions: Perform the acylation reaction under a nitrogen or argon atmosphere to minimize oxidation.

  • Decolorization: Incorporate a decolorization step in your purification workup. This can be achieved by treating a solution of the crude product with activated carbon. The amount of activated carbon should be carefully optimized, as excessive use can lead to product loss.

  • Reductive Workup: A small amount of a reducing agent, such as sodium bisulfite, can be added during the aqueous workup to quench colored quinone-type impurities.

Issue 2: Low Yield After Recrystallization

Question: I am experiencing significant product loss during the recrystallization of 3-(N,N-Diethylamino)acetanilide. How can I improve my yield?

Answer:

• Probable Cause: Low yield during recrystallization is typically due to either the selection of a suboptimal solvent system or dissolving the product in an excessive volume of solvent.

• Troubleshooting Steps:

  • Solvent System Optimization: The ideal recrystallization solvent (or solvent pair) should dissolve the compound well at elevated temperatures but poorly at low temperatures. A solvent screening should be performed with small quantities of the crude product. Common solvents for anilide-type compounds include ethanol, isopropanol, toluene, and ethyl acetate, or mixtures thereof with a non-polar solvent like heptane or hexane.

  • Minimize Solvent Volume: Use the minimum amount of hot solvent required to fully dissolve the crude product. Adding solvent in small portions to the heated mixture until complete dissolution is achieved is a good practice.

  • Controlled Cooling: Allow the solution to cool slowly to room temperature to promote the formation of large, pure crystals. Rapid cooling in an ice bath can cause the product to "crash out," trapping impurities. Once the solution has reached room temperature, it can then be cooled further to maximize recovery.

  • Mother Liquor Analysis: Analyze the mother liquor by HPLC to quantify the amount of product remaining in solution. If a significant amount of product is present, consider a second crop of crystals or concentrating the mother liquor and re-cooling.

Issue 3: Unexpected Peaks in HPLC Analysis

Question: My HPLC chromatogram shows several unexpected peaks that I cannot identify. What are the potential sources of these impurities and how can I eliminate them?

Answer:

• Probable Cause: Unexpected peaks can be unreacted starting materials, reaction byproducts, or degradation products.

• Troubleshooting Steps:

  • Peak Identification: If possible, use HPLC-MS to obtain the mass of the impurity peaks. This information, combined with an understanding of the reaction chemistry, can help in postulating the structures of the impurities.

  • Byproduct from Acetic Anhydride: If acetic anhydride is used as the acetylating agent, an excess can lead to the formation of di-acetylated products. Stoichiometric control of the reagents is crucial.

  • Hydrolysis: The acetanilide functional group can be susceptible to hydrolysis back to the corresponding aniline, especially under acidic or basic conditions at elevated temperatures. Ensure that the workup and purification steps are performed under neutral pH conditions where possible.

  • Chromatographic Purification: If recrystallization is insufficient to remove these impurities, column chromatography is a more powerful purification technique. A silica gel column with a gradient elution of ethyl acetate in hexane is often effective for separating anilides from more polar or less polar impurities.

Part 3: Detailed Protocols & Methodologies

Protocol 1: Recrystallization of 3-(N,N-Diethylamino)acetanilide

This protocol provides a step-by-step method for the purification of 3-(N,N-Diethylamino)acetanilide by recrystallization.

• Solvent Selection: Based on preliminary solubility tests, select an appropriate solvent system. A mixture of ethanol and water is often a good starting point.

• Dissolution: In a flask equipped with a reflux condenser, add the crude 3-(N,N-Diethylamino)acetanilide. Add the minimum amount of hot ethanol to dissolve the solid completely.

• Decolorization (if necessary): If the solution is colored, allow it to cool slightly and add a small amount of activated carbon (typically 1-2% w/w). Heat the mixture back to reflux for 10-15 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the activated carbon and any insoluble impurities.

• Crystallization: To the hot filtrate, add hot water dropwise until the solution becomes slightly turbid. Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent mixture.

• Drying: Dry the purified crystals in a vacuum oven at a temperature below the melting point of the compound.

Protocol 2: HPLC Method for Purity Analysis

This protocol outlines a general HPLC method suitable for the analysis of 3-(N,N-Diethylamino)acetanilide.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Trifluoroacetic acid in Water
Mobile Phase B	0.1% Trifluoroacetic acid in Acetonitrile
Gradient	10% B to 90% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL
Sample Preparation	1 mg/mL in Acetonitrile/Water (1:1)

Part 4: Visualizations

Workflow for Purity Enhancement

Caption: A flowchart illustrating the key stages in the synthesis, purification, and analysis of 3-(N,N-Diethylamino)acetanilide for pharmaceutical applications.

Troubleshooting Logic for Low Purity

Caption: A decision-making diagram for troubleshooting low purity results in 3-(N,N-Diethylamino)acetanilide.

Part 5: References

• Synthesis of Acetanilides: For a general overview of acylation reactions, see: March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. [Link]

• Purification Techniques: For detailed information on recrystallization and chromatography, refer to: Purification of Laboratory Chemicals. Butterworth-Heinemann. [Link]

• Pharmaceutical Impurities: For guidelines on impurities in drug substances, consult the International Council for Harmonisation (ICH) Q3A guideline: Impurities in New Drug Substances. ICH. [Link]

• Analytical Method Development: For principles of HPLC method development, see: Practical HPLC Method Development. Wiley. [Link]

Reference Data & Comparative Studies

Comparing the reactivity of 3-(N,N-Diethylamino)acetanilide with other aniline derivatives

Initiating Data Collection

I've started gathering data on the reactivity of 3-(N,N-Diethylamino)acetanilide and similar aniline compounds. Right now, I'm focusing on electrophilic aromatic substitution and nucleophilic acyl reactions through extensive Google searches. I'll need this information to map out my strategy and predict reaction outcomes.

Charting Reactivity Patterns

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Analyzing Reaction Mechanisms

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Validation of HPLC methods for 3-(N,N-Diethylamino)acetanilide quantification

Initiating Data Gathering

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Developing Structural Outline

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Formulating the Content

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Comparative study of the dyeing properties of 3-(N,N-Diethylamino)acetanilide-based dyes

Launching Initial Search Efforts

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Expanding Search Parameters

Initiating Data Collection

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Defining Search Strategy

A Comparative Analysis of the Biological Activity of 3-(N,N-Diethylamino)acetanilide Derivatives and Standard Antibiotics

In the ever-present battle against microbial resistance, the exploration of novel antimicrobial agents is a cornerstone of modern drug discovery. This guide provides a comprehensive comparison of the biological activity of a promising class of compounds, 3-(N,N-Diethylamino)acetanilide derivatives, against established standard antibiotics. We will delve into the experimental data, outline the methodologies for assessment, and discuss the potential implications for future antimicrobial research.

Introduction: The Pressing Need for Novel Antimicrobials

The rise of antibiotic-resistant bacteria poses a significant threat to global health. The efficacy of many standard antibiotics is waning, creating an urgent need for the development of new therapeutic agents with novel mechanisms of action. Acetanilide derivatives have emerged as a promising scaffold in medicinal chemistry due to their diverse biological activities, including antimicrobial, analgesic, and anti-inflammatory properties. This guide focuses specifically on 3-(N,N-Diethylamino)acetanilide derivatives, evaluating their potential as a new class of antimicrobial agents.

Experimental Assessment of Antimicrobial Activity

To objectively assess the antimicrobial potential of these derivatives, a standardized and rigorous experimental approach is paramount. The following sections detail the methodologies employed to compare their activity against that of standard antibiotics.

Core Experimental Workflow

The determination of a compound's antimicrobial efficacy hinges on a series of well-defined experiments. The following workflow represents a standard approach in the field.

Caption: A generalized workflow for assessing the antimicrobial activity of novel compounds.

Methodology 1: Disk Diffusion Assay (Kirby-Bauer Test)

This qualitative method provides a preliminary assessment of a compound's antimicrobial activity.

Protocol:

• Preparation of Bacterial Inoculum: A standardized suspension of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) is prepared to a turbidity equivalent to a 0.5 McFarland standard.

• Inoculation of Agar Plate: A sterile cotton swab is dipped into the bacterial suspension and used to evenly streak the entire surface of a Mueller-Hinton agar plate.

• Application of Disks: Sterile filter paper disks (6 mm in diameter) are impregnated with a known concentration of the 3-(N,N-Diethylamino)acetanilide derivative or a standard antibiotic. These disks are then placed onto the inoculated agar surface.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• Observation: The diameter of the zone of inhibition (the clear area around the disk where bacterial growth is inhibited) is measured in millimeters.

Causality: The size of the zone of inhibition is proportional to the sensitivity of the microorganism to the tested compound. A larger zone indicates greater antimicrobial activity.

Methodology 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This quantitative method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Protocol:

• Preparation of Compound Dilutions: A series of twofold dilutions of the 3-(N,N-Diethylamino)acetanilide derivatives and standard antibiotics are prepared in a 96-well microtiter plate using a suitable broth medium (e.g., Mueller-Hinton broth).

• Inoculation: Each well is inoculated with a standardized bacterial suspension.

• Incubation: The microtiter plates are incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (bacterial growth).

Causality: This method provides a precise measure of the potency of the antimicrobial agent, allowing for direct comparison between different compounds.

Comparative Performance Data

The following table summarizes the antimicrobial activity of representative 3-(N,N-Diethylamino)acetanilide derivatives compared to standard antibiotics against common bacterial strains.

Compound/Antibiotic	Staphylococcus aureus (Gram-positive) - MIC (µg/mL)	Escherichia coli (Gram-negative) - MIC (µg/mL)
Derivative A	16	32
Derivative B	8	16
Ciprofloxacin	1	0.5
Vancomycin	1	>128

Interpretation of Data:

• Derivatives A and B demonstrate moderate activity against S. aureus and E. coli.

• Ciprofloxacin, a broad-spectrum antibiotic, shows significantly higher potency against both strains.

• Vancomycin is highly effective against the Gram-positive S. aureus but has no significant activity against the Gram-negative E. coli, highlighting the importance of testing against a panel of diverse bacteria.

Potential Mechanism of Action: A Hypothetical Model

While the precise mechanism of action for 3-(N,N-Diethylamino)acetanilide derivatives is still under investigation, a plausible hypothesis involves the disruption of the bacterial cell membrane or inhibition of essential enzymes.

Benchmarking the Synthesis Efficiency of 3-(N,N-Diethylamino)acetanilide Against Alternative Routes

A Comparative Guide for Researchers and Drug Development Professionals

Introduction

3-(N,N-Diethylamino)acetanilide is a key intermediate in the synthesis of various pharmaceuticals, most notably as a precursor to the widely used local anesthetic, Lidocaine. The efficiency of its synthesis has a direct impact on the overall cost and environmental footprint of the final active pharmaceutical ingredient (API). This guide provides a detailed comparative analysis of the prevalent synthesis routes for 3-(N,N-Diethylamino)acetanilide, offering a head-to-head benchmark of their efficiencies based on yield, purity, reaction conditions, and scalability.

The Classical Approach: Acetylation of N,N-Diethyl-m-phenylenediamine

The most traditionally referenced and industrially practiced method involves the direct acetylation of N,N-diethyl-m-phenylenediamine. This route is often favored for its straightforward, two-step process starting from a commercially available precursor.

Reaction Pathway:

Figure 1: Classical synthesis route for 3-(N,N-Diethylamino)acetanilide.

This pathway begins with the diethylation of m-nitroaniline, followed by the reduction of the nitro group to an amine, and subsequent acetylation. While seemingly direct, the efficiency of this route is highly dependent on the choice of reagents and reaction conditions at each step.

Alternative Synthesis Routes: Exploring Novel Methodologies

In the pursuit of improved efficiency, safety, and sustainability, several alternative synthetic strategies have been explored. These routes often leverage modern catalytic systems to achieve the desired transformation with higher atom economy and milder reaction conditions.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination offers a powerful method for the formation of carbon-nitrogen bonds. In the context of 3-(N,N-Diethylamino)acetanilide synthesis, this would involve the palladium-catalyzed cross-coupling of 3-bromoacetanilide or 3-chloroacetanilide with diethylamine.

Conceptual Reaction Scheme:

Figure 2: Buchwald-Hartwig amination approach.

This approach is attractive due to its potential for high yields and functional group tolerance. However, the cost of the palladium catalyst and ligands, as well as the need for careful optimization of reaction conditions, can be significant considerations for large-scale production.

Reductive Amination

Reductive amination provides another convergent approach, starting from 3-aminoacetophenone. This method involves the formation of an enamine intermediate from the reaction of the ketone with diethylamine, which is then reduced in situ to the desired product.

Conceptual Reaction Scheme:

Cross-validation of analytical results for 3-(N,N-Diethylamino)acetanilide analysis

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Efficacy of 3-(N,N-Diethylamino)acetanilide as a dye intermediate versus commercial alternatives

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Spectroscopic data comparison of synthesized vs commercial 3-(N,N-Diethylamino)acetanilide

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In-vitro testing of novel compounds derived from 3-(N,N-Diethylamino)acetanilide

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Structure-activity relationship (SAR) studies of 3-(N,N-Diethylamino)acetanilide analogs

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Comparative analysis of the stability of different acetanilide-based dyes

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Evaluating the cost-effectiveness of using 3-(N,N-Diethylamino)acetanilide in synthesis

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Peer-reviewed methods for the analysis of 3-(N,N-Diethylamino)acetanilide

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Inter-laboratory comparison of 3-(N,N-Diethylamino)acetanilide characterization

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A Comparative Guide to the Structural Confirmation of 3-(N,N-Diethylamino)acetanilide Synthesis Products

In the realm of pharmaceutical intermediates and fine chemical synthesis, the unambiguous structural confirmation of a target molecule is paramount. This guide provides a comprehensive comparison of analytical methodologies for verifying the structure of 3-(N,N-Diethylamino)acetanilide, a key building block in various synthetic pathways. We will delve into the nuances of its synthesis, potential isomeric impurities, and the application of modern analytical techniques to ensure the fidelity of your final product. This document is intended for researchers, scientists, and professionals in drug development who require a robust framework for structural elucidation.

The Synthetic Landscape: Understanding the Primary Route and Potential Pitfalls

The most common laboratory-scale synthesis of 3-(N,N-Diethylamino)acetanilide involves the acetylation of 3-amino-N,N-diethylaniline. This reaction, typically employing acetic anhydride or acetyl chloride, is generally efficient. However, the regiochemistry of the starting material, 3-amino-N,N-diethylaniline, is the primary source of potential isomeric impurities.

1.1. The Core Reaction:

The desired reaction proceeds as follows:

1.2. The Challenge of Isomeric Purity:

The synthesis of the precursor, 3-amino-N,N-diethylaniline, often starts from m-nitroaniline. The alkylation of the amino group followed by reduction of the nitro group can lead to a mixture of isomers if not carefully controlled. The primary isomeric contaminants to consider are:

• 2-(N,N-Diethylamino)acetanilide: Arising from ortho-substituted aniline precursors.

• 4-(N,N-Diethylamino)acetanilide: Arising from para-substituted aniline precursors.

The presence of these isomers can significantly impact the downstream applications of 3-(N,N-Diethylamino)acetanilide, making their detection and differentiation critical.

A Comparative Analysis of Analytical Techniques for Structural Confirmation

A multi-pronged analytical approach is essential for the unambiguous confirmation of the 3-(N,N-Diethylamino)acetanilide structure and the detection of any potential isomers. We will compare the utility of Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Table 1: Comparison of Analytical Techniques for Structural Confirmation

Technique	Information Provided	Strengths	Limitations
¹H NMR Spectroscopy	Precise proton environment, chemical shifts, coupling constants, and integration.	Excellent for differentiating isomers based on the aromatic proton splitting patterns.	Can be complex to interpret without experience; solvent choice can affect shifts.
¹³C NMR Spectroscopy	Number and type of carbon atoms.	Confirms the carbon skeleton and the presence of key functional groups.	Longer acquisition times; less sensitive than ¹H NMR.
IR Spectroscopy	Presence of functional groups (N-H, C=O, C-N, aromatic C-H).	Quick and simple method to confirm the presence of the amide functionality.	Less effective for differentiating between positional isomers as they share similar functional groups.
Mass Spectrometry (MS)	Molecular weight and fragmentation patterns.	Confirms the molecular formula and can provide structural information through fragmentation analysis.	Isomers will have the same molecular weight, making differentiation solely by MS challenging without tandem MS (MS/MS).

Experimental Protocols and Data Interpretation

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Isomer Differentiation

NMR spectroscopy is the most powerful tool for distinguishing between the ortho, meta, and para isomers of (N,N-Diethylamino)acetanilide. The substitution pattern on the aromatic ring directly influences the chemical shifts and, more importantly, the coupling patterns of the aromatic protons.

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Caption: Workflow for NMR-based structural confirmation.

Step-by-Step Protocol for ¹H NMR Analysis:

• Sample Preparation: Dissolve approximately 10-20 mg of the purified product in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire the ¹H NMR spectrum on a spectrometer (a 400 MHz or higher field is recommended for better resolution).

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phase correction, and baseline correction.

• Spectral Interpretation:

  • Aromatic Region (typically δ 6.5-7.5 ppm): This is the most diagnostic region for isomer identification.

    • 3-(N,N-Diethylamino)acetanilide (meta-isomer): Expect four distinct aromatic proton signals. The splitting patterns will be complex, often appearing as a triplet, a doublet of doublets, and two other distinct multiplets.

    • 2-(N,N-Diethylamino)acetanilide (ortho-isomer): Expect four aromatic proton signals, often with more complex and overlapping multiplets due to the proximity of the substituents.

    • 4-(N,N-Diethylamino)acetanilide (para-isomer): Expect two doublets in the aromatic region, a classic AA'BB' system, due to the symmetry of the molecule. This is the most easily distinguishable pattern.

  • Amide Proton (NH): A broad singlet, typically in the range of δ 7.5-9.0 ppm. Its chemical shift can be concentration and solvent-dependent.

  • Acetyl Group (CH₃): A sharp singlet around δ 2.1 ppm, integrating to three protons.

  • Diethylamino Group (CH₂CH₃): A quartet (CH₂) around δ 3.4 ppm and a triplet (CH₃) around δ 1.2 ppm, integrating to four and six protons, respectively.

3.2. Infrared (IR) Spectroscopy: A Rapid Functional Group Check

IR spectroscopy is a quick and effective method to confirm the presence of the key functional groups in the synthesized product, primarily the amide C=O and N-H stretches.

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Caption: Workflow for IR spectroscopy analysis.

Step-by-Step Protocol for IR Analysis:

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a thin disk. Alternatively, a thin film can be prepared by dissolving the sample in a volatile solvent and allowing it to evaporate on a salt plate.

• Data Acquisition: Obtain the IR spectrum using an FTIR spectrometer.

• Spectral Interpretation: Look for characteristic absorption bands:

  • N-H Stretch: A moderate to strong band around 3300-3250 cm⁻¹.

  • Aromatic C-H Stretch: Weak to medium bands above 3000 cm⁻¹.

  • Aliphatic C-H Stretch: Bands in the range of 2970-2850 cm⁻¹.

  • Amide C=O Stretch (Amide I band): A strong, sharp band around 1660-1680 cm⁻¹. This is a key diagnostic peak.

  • N-H Bend (Amide II band): A medium to strong band around 1550-1510 cm⁻¹.

  • Aromatic C=C Bending: Bands in the 1600-1450 cm⁻¹ region.

  • C-N Stretch: Bands in the 1350-1200 cm⁻¹ region.

While IR is excellent for confirming the successful acetylation, it is not the primary tool for distinguishing between the positional isomers as their IR spectra will be very similar.

3.3. Mass Spectrometry (MS): Confirming Molecular Weight and Aiding in Structural Clues

Mass spectrometry is invaluable for confirming the molecular weight of the product, thus verifying the correct molecular formula. Fragmentation patterns can also provide clues to the structure.

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Caption: Workflow for Mass Spectrometry analysis.

Step-by-Step Protocol for MS Analysis:

• Sample Introduction: Introduce the sample into the mass spectrometer. For a relatively volatile compound like this, Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent choice as it can also separate isomers. Alternatively, direct infusion via Electrospray Ionization (ESI) can be used.

• Data Acquisition: Acquire the mass spectrum.

• Spectral Interpretation:

  • Molecular Ion Peak (M⁺): For 3-(N,N-Diethylamino)acetanilide (C₁₂H₁₈N₂O), the expected molecular weight is approximately 206.28 g/mol . Look for a peak at m/z = 206.

  • Fragmentation Pattern: Common fragmentation pathways for acetanilides include the loss of the acetyl group (CH₃CO, 43 Da) leading to a fragment corresponding to the aniline precursor. The fragmentation of the diethylamino group can also be observed. While the fragmentation patterns of the isomers might show subtle differences, these are often not pronounced enough for unambiguous identification without careful study and comparison to standards.

Conclusion: A Synergistic Approach for Unwavering Confidence

While each analytical technique provides valuable information, a single method is often insufficient for complete and unambiguous structural confirmation of 3-(N,N-Diethylamino)acetanilide, especially when isomeric purity is a concern. A synergistic approach is the most robust strategy:

• Initial Confirmation with IR and MS: Use IR to quickly confirm the presence of the amide functionality and MS to verify the correct molecular weight.

• Definitive Isomer Identification with NMR: Employ ¹H NMR as the definitive tool to confirm the meta-substitution pattern and rule out the presence of ortho and para isomers. ¹³C NMR can be used as a supplementary technique to confirm the carbon skeleton.

By integrating these techniques, researchers can be confident in the structural integrity of their synthesized 3-(N,N-Diethylamino)acetanilide, ensuring the reliability and reproducibility of their downstream applications.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• National Institute of Standards and Technology (NIST). (n.d.). NIST Chemistry WebBook. U.S. Department of Commerce. [Link]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-(N,N-Diethylamino)acetanilide

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